Cas no 16495-67-3 (N-Isopropyl-4-methoxyaniline)

• Product Name: N-Isopropyl-4-methoxyaniline
• CAS No: 16495-67-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 121692
• PubChem ID: 2759498
• Update Time: 2025-06-09

N-Isopropyl-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-4-methoxyaniline
• 4-methoxy-N-propan-2-ylaniline
• Benzenamine,4-methoxy-N-(1-methylethyl)-
• ISOPROPYL-(4-METHOXY-PHENYL)-AMINE
• N-ISOPROPYL-N-(4-METHOXYPHENYL)AMINE
• N-iso-Propyl-4-methoxyaniline
• N-isopropyl-4-methoxybenzenamine
• Isopropyl-(4-methoxy-phenyl)-amine hydrochloride
• N-isopropyl-(p-anisidine)
• FT-0693757
• ZVAXFKMPKLESSD-UHFFFAOYSA-N
• isopropyl-(4-methoxyphenyl)-amine
• BB 0259619
• Benzenamine, 4-methoxy-N-(1-methylethyl)-
• Isopropyl-(4-methoxyphenyl)amine
• N-Isopropyl-4-methoxyaniline hydrochloride
• CS-0216930
• EN300-64868
• C77952
• 4-methoxy-n-(propan-2-yl)aniline
• DTXSID70374806
• SCHEMBL633443
• AKOS000241895
• 16495-67-3

• MDL： MFCD00800379
• Inchi： 1S/C10H15NO/c1-8(2)11-9-4-6-10(12-3)7-5-9/h4-8,11H,1-3H3
• InChI Key： ZVAXFKMPKLESSD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(C)C

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 2.7

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 21.26000
• LogP: 2.58850
• Vapor Pressure: Not available

N-Isopropyl-4-methoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Isopropyl-4-methoxyaniline

Professional Introduction to N-Isopropyl-4-methoxyaniline (CAS No. 16495-67-3)

N-Isopropyl-4-methoxyaniline, a compound with the chemical identifier CAS No. 16495-67-3, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its aromatic structure and functional groups, has garnered attention due to its potential applications in various chemical synthesis processes and as an intermediate in the development of bioactive molecules.

The molecular structure of N-Isopropyl-4-methoxyaniline consists of a benzene ring substituted with an isopropyl group at the nitrogen position and a methoxy group at the para position relative to the nitrogen substituent. This unique arrangement imparts distinct chemical properties that make it a valuable building block in synthetic chemistry. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring influences its reactivity, making it suitable for further functionalization in drug discovery and material science.

In recent years, N-Isopropyl-4-methoxyaniline has been explored for its role in the synthesis of pharmaceutical intermediates. Its structural features allow for easy modification, enabling chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound in the preparation of more complex molecules that exhibit desirable biological activities. The compound's versatility has made it a focal point in academic and industrial research, particularly in the development of novel therapeutic agents.

One of the most compelling aspects of N-Isopropyl-4-methoxyaniline is its potential in medicinal chemistry. The methoxy group enhances lipophilicity, which is often a critical factor in drug absorption and bioavailability. Additionally, the isopropylamine moiety can serve as a site for further derivatization, allowing for the creation of diverse pharmacophores. These characteristics have prompted investigations into its use as a precursor for antimicrobial, anti-inflammatory, and anticancer agents.

Recent studies have highlighted the compound's utility in catalytic processes. N-Isopropyl-4-methoxyaniline has been employed as a ligand or intermediate in transition metal-catalyzed reactions, where it facilitates the formation of carbon-carbon bonds essential for constructing complex organic molecules. This application underscores its importance not only as a synthetic intermediate but also as a component in advanced chemical transformations.

The pharmaceutical industry has shown particular interest in N-Isopropyl-4-methoxyaniline due to its potential role in developing next-generation drugs. Researchers are exploring its derivatives to identify compounds with enhanced efficacy and reduced side effects. The compound's ability to undergo selective functionalization makes it an attractive candidate for generating libraries of bioactive molecules for high-throughput screening.

From an industrial perspective, N-Isopropyl-4-methoxyaniline is valued for its stability and ease of handling during synthetic processes. Its well-characterized reactivity allows for predictable outcomes in chemical reactions, which is crucial for large-scale production. Furthermore, advancements in green chemistry have prompted investigations into sustainable methods for synthesizing this compound, aligning with global efforts to minimize environmental impact.

The future prospects of N-Isopropyl-4-methoxyaniline are promising, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of molecular interactions deepens, this compound is expected to play an increasingly pivotal role in drug discovery and material science. Its unique structural features continue to inspire innovation, making it a cornerstone of modern chemical research.